Cas no 147878-71-5 (1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone)

• Product Name: 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone
• CAS No: 147878-71-5
• MF: C₁₁H₆F₃NOS
• MW: 257.23165178299
• MDL: MFCD07775926
• CID: 5190282
• Update Time: 2026-03-05

1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone

• MDL： MFCD07775926
• Inchi： 1S/C11H6F3NOS/c12-11(13,14)8-3-1-7(2-4-8)9(16)10-15-5-6-17-10/h1-6H
• InChI Key： BORIWFQCOOGTGH-UHFFFAOYSA-N
• SMILES： C(C1=NC=CS1)(C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone

Recent Advances in the Study of 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone (CAS: 147878-71-5)

The compound 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone (CAS: 147878-71-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a thiazole ring and a trifluoromethylphenyl group, has been associated with enhanced binding affinity and metabolic stability, making it a promising scaffold for drug development. Researchers have explored its utility in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most notable advancements is the compound's application in the development of selective kinase inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the compound's binding mode and efficacy, paving the way for further preclinical evaluations.

In addition to its anticancer potential, recent research has explored the antimicrobial properties of this compound. A team of researchers reported in *Bioorganic & Medicinal Chemistry Letters* that 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another area of interest is the compound's role in modulating inflammatory pathways. A 2022 study in *European Journal of Pharmacology* revealed that certain analogs of 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone can selectively inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone derivatives. Recent efforts have focused on improving solubility and bioavailability through structural modifications, such as the introduction of polar functional groups or prodrug strategies. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with enhanced drug-like properties.

In conclusion, 1,3-thiazol-2-yl-[4-(trifluoromethyl)phenyl]methanone (CAS: 147878-71-5) represents a versatile and pharmacologically relevant scaffold with applications in oncology, infectious diseases, and inflammation. Ongoing research aims to further elucidate its mechanisms of action and translate these findings into clinically viable therapeutics. Future studies should address the compound's safety profile and in vivo efficacy to advance its development as a drug candidate.